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Compound of Interest

Compound Name: E104

Cat. No.: B12383595 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

E104, also known as Quinoline Yellow WS. Adherence to these procedural guidelines is

essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits
While specific occupational exposure limits for Quinoline Yellow have not been established, it is

crucial to minimize exposure. The following personal protective equipment is recommended for

handling E104.[1][2][3]
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.[2][4]

To prevent eye contact with

E104 powder, which can cause

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected

prior to use.[2][4][5]

To avoid skin contact.

Contaminated gloves should

be disposed of properly after

use.[4][5]

Respiratory Protection

A NIOSH/MSHA approved air-

purifying dust or mist respirator

or European Standard EN 149,

particularly if dust formation is

likely.

To prevent inhalation of dust

particles, especially in poorly

ventilated areas.

Body Protection

A lab coat or protective

clothing should be worn to

prevent skin contact.[2][3]

To minimize the risk of skin

exposure and contamination of

personal clothing.

Safe Handling and Disposal Protocol
1. Engineering Controls and Preparation:

Ventilation: Always handle E104 in a well-ventilated area.[1][2] Use of a fume hood is

recommended to minimize inhalation of dust.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

2. Handling Procedures:

Avoid Dust Formation: Minimize the generation of dust when handling the powder.[1][2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat,

drink, or smoke in the handling area.[3]
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Clothing: Remove any contaminated clothing promptly.

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Store away from strong oxidizing agents.[1]

4. Spill Management:

Minor Spills: For small spills, sweep up the material, avoiding dust generation, and place it in

a suitable, labeled container for disposal.

Major Spills: In the event of a larger spill, evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill and prevent it from entering drains.[2][4]

Collect the material and place it in a sealed container for disposal.

5. Disposal Plan:

Waste Container: Dispose of E104 and any contaminated materials (including PPE) in a

designated and clearly labeled waste container.

Regulations: All waste must be disposed of in accordance with local, state, and federal

regulations.[3] Contact your institution's environmental health and safety department for

specific guidance on chemical waste disposal. Do not empty into drains.

Experimental Workflow for Safe Handling of E104
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Caption: Workflow for the safe handling and disposal of E104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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